N-[1-{[(3,4-dichlorobenzyl)amino]carbonyl}-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C23H20Cl2N2O2S
• Molecular Weight: 459.4 g/mol
• IUPAC Name: N-[(Z)-3-[(3,4-dichlorophenyl)methylamino]-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C23H20Cl2N2O2S/c1-14-5-7-17(10-15(14)2)22(28)27-21(12-18-4-3-9-30-18)23(29)26-13-16-6-8-19(24)20(25)11-16/h3-12H,13H2,1-2H3,(H,26,29)(H,27,28)/b21-12-
• InChI Key: BIIZYLWHULHMQD-MTJSOVHGSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CS2)/C(=O)NCC3=CC(=C(C=C3)Cl)Cl)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NCC3=CC(=C(C=C3)Cl)Cl)C

Description

N-[1-{[(3,4-dichlorobenzyl)amino]carbonyl}-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide, commonly known as DBCO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DBCO is a heterobifunctional crosslinker that is widely used in bioconjugation and drug delivery applications.

Mechanism of Action

DBCO acts as a crosslinker by reacting with the azide group of another molecule through a copper-catalyzed click reaction. This reaction forms a stable triazole bond between the two molecules, resulting in a covalent bond. The resulting conjugate is stable and can be used for a variety of applications.
Biochemical and Physiological Effects:
DBCO has been shown to have minimal toxicity and is biocompatible, making it an ideal crosslinker for biological applications. It is stable in biological fluids and can be used for in vivo applications. DBCO also has a high affinity for azide groups, making it a highly efficient crosslinker.

Advantages and Limitations for Lab Experiments

DBCO has several advantages for lab experiments, including its high efficiency, stability, and biocompatibility. It is also easy to use and can be used in a variety of applications. However, DBCO can be expensive, and the copper-catalyzed click reaction can be sensitive to certain conditions, such as pH and temperature.

Future Directions

There are several future directions for DBCO research, including the development of new conjugation methods, the use of DBCO in drug delivery, and the development of new imaging techniques. DBCO can also be used in the development of biosensors and diagnostic assays. Additionally, there is potential for the development of new DBCO derivatives with improved properties and efficiency.

Synthesis Methods

The synthesis method of DBCO involves a multi-step process that includes the reaction of 3,4-dichlorobenzylamine with 2-thiophenecarboxaldehyde to form 1-{[(3,4-dichlorobenzyl)amino]carbonyl}-2-(2-thienyl)ethylene. This intermediate product is then reacted with 3,4-dimethylbenzoyl chloride to form DBCO. The final product is obtained through purification and isolation processes.

Scientific Research Applications

DBCO has a wide range of applications in scientific research, including bioconjugation, drug delivery, and imaging. It is commonly used as a crosslinker to link biomolecules such as proteins, peptides, and antibodies to other molecules, including drugs and nanoparticles. The resulting conjugates can be used for targeted drug delivery, imaging, and other applications. DBCO is also used in the development of biosensors and diagnostic assays.